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Compound of Interest

Compound Name: Fladrafinil

Cat. No.: B104434 Get Quote

For researchers and scientists engaged in the dynamic field of drug development, the

responsible management of chemical compounds is paramount. This guide provides essential,

step-by-step procedures for the proper disposal of Fladrafinil (also known as CRL-40,941 or

Fluorafinil), ensuring the safety of laboratory personnel and compliance with regulatory

standards. Adherence to these protocols is critical for maintaining a safe research environment

and mitigating potential environmental impact.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)

for Fladrafinil. Personal protective equipment (PPE), including safety glasses with side-

shields, gloves, and a lab coat, should be worn at all times when handling this compound.[1]

Work should be conducted in a well-ventilated area to avoid the inhalation of any dust or

fumes.[1] In the event of accidental contact, wash the affected skin with soap and plenty of

water, and flush eyes with water as a precaution.[1]

Step-by-Step Disposal Protocol for Fladrafinil
The recommended and most secure method for the disposal of Fladrafinil, particularly for

surplus and non-recyclable solutions, is to engage a licensed professional waste disposal

service.[1] This ensures that the compound is managed in accordance with all applicable

federal, state, and local environmental regulations.
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For small quantities of Fladrafinil waste generated during routine laboratory work, the following

steps, aligned with general hazardous waste disposal principles, should be followed:

Segregation and Collection:

Collect Fladrafinil waste in a designated, leak-proof, and clearly labeled container.[2] The

container should be compatible with the chemical properties of Fladrafinil.

Never mix Fladrafinil waste with other chemical waste streams unless compatibility has

been verified.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name:

"Fladrafinil (CRL-40,941)".

Include the date of accumulation and any known hazard characteristics.

Storage:

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials.

Keep the container closed except when adding waste.

Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

The EHS department will work with a licensed waste disposal vendor to ensure the

compliant and safe final disposal of the Fladrafinil waste.

Note: Under no circumstances should Fladrafinil be disposed of down the drain or in regular

trash. This practice is illegal and can have severe environmental repercussions.

Quantitative Data and Chemical Properties
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Understanding the chemical properties of Fladrafinil is essential for its safe handling and

disposal.

Property Value Source

Chemical Formula C15H13F2NO3S

Molar Mass 325.33 g/mol

Appearance White to off-white solid/powder

Solubility
Soluble in DMSO, almost

insoluble in water

CAS Number 90212-80-9

Experimental Protocols Cited
The disposal procedures outlined in this guide are based on established safety protocols for

handling research chemicals and information derived from the Safety Data Sheet for

Fladrafinil. The primary "experiment" or procedure is the safe and compliant disposal of a

chemical agent, which involves a series of documented steps to mitigate risk. The methodology

is as follows:

Identification and Characterization of Waste: The waste is identified as Fladrafinil, and its

hazardous properties are understood through the SDS.

Containment: The waste is placed in a suitable, sealed, and labeled container to prevent

release.

Segregation: The waste is kept separate from other waste types to prevent unwanted

chemical reactions.

Professional Management: A licensed and qualified third-party vendor is contracted for the

final disposal, which typically involves high-temperature incineration in a controlled

environment.

Disposal Decision Workflow
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The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of Fladrafinil.

Start: Fladrafinil Waste Generated

Is it surplus or a non-recyclable solution?

Is it a small, routine laboratory quantity?

No

Contact licensed professional
waste disposal service.

Yes

Collect in a designated,
labeled, sealed container.

Yes No / Unsure

Store safely in secondary containment.

End: Compliant Disposal

Arrange for pickup via
Institutional EHS.

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of Fladrafinil.

By adhering to these procedures, research professionals can ensure the safe and responsible

management of Fladrafinil, fostering a culture of safety and environmental stewardship within
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the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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